molecular formula C12H15N3O2 B5050629 3-anilino-1-(dimethylamino)-2,5-pyrrolidinedione

3-anilino-1-(dimethylamino)-2,5-pyrrolidinedione

Cat. No. B5050629
M. Wt: 233.27 g/mol
InChI Key: MMSRBPWLVMXDCO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-anilino-1-(dimethylamino)-2,5-pyrrolidinedione, also known as phenytoin, is a widely used antiepileptic drug. It was first synthesized in 1908 by Heinrich Biltz, and its use as an antiepileptic drug was discovered in 1938. Since then, it has been extensively studied for its mechanism of action and its effects on the human body.

Mechanism of Action

Phenytoin works by blocking voltage-gated sodium channels in the neuronal membrane. This prevents the influx of sodium ions into the cell, which is necessary for the depolarization of the membrane and the propagation of action potentials. By stabilizing the neuronal membrane, 3-anilino-1-(dimethylamino)-2,5-pyrrolidinedione prevents the spread of epileptic activity.
Biochemical and Physiological Effects:
Phenytoin has a number of biochemical and physiological effects on the human body. It can cause an increase in liver enzymes, which can lead to liver damage in some individuals. It can also cause anemia, leukopenia, and thrombocytopenia. In addition, it can cause gingival hyperplasia and hirsutism.

Advantages and Limitations for Lab Experiments

Phenytoin has a number of advantages and limitations for lab experiments. It is a widely used antiepileptic drug, which makes it readily available for research purposes. It also has a well-established mechanism of action, which makes it a useful tool for studying neuronal membrane stability. However, its effects on the human body can limit its use in certain types of experiments.

Future Directions

There are a number of future directions for research on 3-anilino-1-(dimethylamino)-2,5-pyrrolidinedione. One area of interest is its potential use in the treatment of other neurological disorders, such as neuropathic pain and bipolar disorder. Another area of interest is the development of new drugs that target the voltage-gated sodium channels in the neuronal membrane, which could lead to the development of more effective antiepileptic drugs. Finally, there is a need for further research into the biochemical and physiological effects of 3-anilino-1-(dimethylamino)-2,5-pyrrolidinedione, in order to better understand its potential benefits and limitations.

Synthesis Methods

The synthesis of 3-anilino-1-(dimethylamino)-2,5-pyrrolidinedione involves the reaction of benzil with urea and ammonium carbonate in the presence of sodium ethoxide. The resulting product is then treated with aniline and sodium hydroxide to yield 3-anilino-1-(dimethylamino)-2,5-pyrrolidinedione. This method of synthesis has been modified and improved over the years to increase the yield and purity of the product.

Scientific Research Applications

Phenytoin has been extensively studied for its antiepileptic properties. It works by stabilizing the neuronal membrane, preventing the spread of epileptic activity. It has also been studied for its potential use in the treatment of other neurological disorders, such as neuropathic pain and bipolar disorder.

properties

IUPAC Name

3-anilino-1-(dimethylamino)pyrrolidine-2,5-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H15N3O2/c1-14(2)15-11(16)8-10(12(15)17)13-9-6-4-3-5-7-9/h3-7,10,13H,8H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MMSRBPWLVMXDCO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)N1C(=O)CC(C1=O)NC2=CC=CC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H15N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

233.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.